Cas no 6525-41-3 (4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid)
6525-41-3 structure
Product Name:4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid
CAS No:6525-41-3
MF:C14H9NO6S
MW:319.289362668991
CID:1685362
PubChem ID:3534236
Update Time:2025-04-21
4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid
- 4-(2-carboxyphenyl)sulfanyl-3-nitrobenzoic acid
- EU-0030113
- NCGC00320125-01
- FVMQSMJTJFRWBR-UHFFFAOYSA-N
- SR-01000102804
- 6525-41-3
- ST51029694
- SCHEMBL4003277
- 4-(2-Carboxyphenylthio)-3-nitrobenzoic acid
- 4-(2-carboxy-phenylsulfanyl)-3-nitro-benzoic acid
- SR-01000102804-1
- Oprea1_242001
- DTXSID80393407
- AB01316921-02
- AKOS002137982
-
- Inchi: 1S/C14H9NO6S/c16-13(17)8-5-6-12(10(7-8)15(20)21)22-11-4-2-1-3-9(11)14(18)19/h1-7H,(H,16,17)(H,18,19)
- InChI Key: FVMQSMJTJFRWBR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 319.01507
- Monoisotopic Mass: 319.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.62
- Boiling Point: 527.1°C at 760 mmHg
- Flash Point: 272.6°C
- Refractive Index: 1.724
- PSA: 117.74
4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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